Cas no 1790196-72-3 ((2-chloro-4-fluorophenyl)-(3-methylsulfanyl-8-azabicyclo[3.2.1]octan-8-yl)methanone)

• Product Name: (2-chloro-4-fluorophenyl)-(3-methylsulfanyl-8-azabicyclo[3.2.1]octan-8-yl)methanone
• CAS No: 1790196-72-3
• MF: C₁₅H₁₇ClFNOS
• MW: 313.817985296249
• CID: 5368364
• Update Time: 2025-05-20

(2-chloro-4-fluorophenyl)-(3-methylsulfanyl-8-azabicyclo[3.2.1]octan-8-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (2-chloro-4-fluorophenyl)-(3-methylsulfanyl-8-azabicyclo[3.2.1]octan-8-yl)methanone

• Inchi： 1S/C15H17ClFNOS/c1-20-12-7-10-3-4-11(8-12)18(10)15(19)13-5-2-9(17)6-14(13)16/h2,5-6,10-12H,3-4,7-8H2,1H3
• InChI Key： OTQFOQCZGLIYNO-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(F)C=C1Cl)(N1C2CCC1CC(SC)C2)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines N-benzoylpiperidines

Additional information on (2-chloro-4-fluorophenyl)-(3-methylsulfanyl-8-azabicyclo[3.2.1]octan-8-yl)methanone

Introducing (2-chloro-4-fluorophenyl)-(3-methylsulfanyl-8-azabicyclo[3.2.1]octan-8-yl)methanone (CAS No. 1790196-72-3): A Novel Compound with Potential Applications in Medicinal Chemistry

CAS No. 1790196-72-3 refers to a specialized organic compound known as (2-chloro-4-fluorophenyl)-(3-methylsulfanyl-8-azabicyclo[3.2.1]octan-8-yl)methanone. This compound has garnered significant attention in the field of medicinal chemistry due to its unique structural features and promising biological activities. The presence of both aromatic and heterocyclic moieties in its molecular framework suggests potential interactions with biological targets, making it a valuable candidate for further investigation.

The compound's structure consists of a 2-chloro-4-fluorophenyl group linked to a 3-methylsulfanyl-8-azabicyclo[3.2.1]octan-8-yl moiety through a methanone bridge. This arrangement creates a rigid scaffold that could enhance binding affinity and selectivity in drug design. The bicyclo[3.2.1]octane core is particularly noteworthy, as it is a common motif in bioactive molecules, often found in natural products and synthetic drugs.

Recent advancements in computational chemistry have enabled the prediction of novel molecular interactions, which has been instrumental in the design of (2-chloro-4-fluorophenyl)-(3-methylsulfanyl-8-azabicyclo[3.2.1]octan-8-yl)methanone. Molecular docking studies have suggested that this compound may interact with various biological targets, including enzymes and receptors involved in inflammatory pathways. Such interactions are of great interest due to the increasing recognition of inflammation as a key factor in numerous diseases.

In the realm of drug discovery, the synthesis of analogs derived from this compound has been explored to optimize its pharmacological properties. The introduction of modifications such as varying substituents on the aromatic ring or altering the heterocyclic core has led to compounds with enhanced activity and reduced toxicity. These efforts align with the broader goal of developing next-generation therapeutics that are both effective and well-tolerated by patients.

The bicyclo[3.2.1]octan scaffold is particularly interesting because it can adopt multiple conformations, which may influence its binding mode to biological targets. This flexibility could be exploited to design compounds that exhibit high affinity for specific binding sites, thereby improving therapeutic efficacy. Additionally, the presence of both fluorine and chlorine atoms provides opportunities for fine-tuning electronic properties, which can modulate reactivity and metabolic stability.

From a synthetic perspective, (2-chloro-4-fluorophenyl)-(3-methylsulfanyl-8-azabicyclo[3.2.1]octan-8-yl)methanone represents an excellent starting point for exploring new synthetic pathways. The combination of aromatic and heterocyclic components offers diverse reaction possibilities, including functional group interconversions and cross-coupling reactions. These synthetic strategies have been employed to generate libraries of derivatives for high-throughput screening, accelerating the discovery process.

One of the most exciting aspects of this compound is its potential application in treating inflammatory diseases. Inflammatory processes are implicated in conditions such as arthritis, cardiovascular disease, and cancer, making them prime targets for therapeutic intervention. Preclinical studies have shown that compounds with similar structural motifs can modulate inflammatory cytokine production and reduce inflammation-related tissue damage.

The methylsulfanyl group in the compound's structure is particularly noteworthy, as it has been associated with anti-inflammatory properties in several natural products and synthetic drugs. This moiety may contribute to the compound's ability to interfere with signaling pathways involved in inflammation, thereby offering a new mechanism of action for treating chronic inflammatory disorders.

Another area of interest is the potential use of this compound as an intermediate in the synthesis of more complex drug candidates. The modular nature of its structure allows for easy incorporation into larger molecules, which could enhance pharmacokinetic properties such as solubility and bioavailability. Such modifications are crucial for translating promising lead compounds into viable therapeutics that can be administered orally or via other non-invasive routes.

Computational modeling has also played a critical role in understanding the behavior of (2-chloro-4-fluorophenyl)-(3-methylsulfanyl-8-azabicyclo[3.2.1]octan-8-yl)methanone at both molecular and cellular levels. These studies have provided insights into how the compound interacts with biological targets and how these interactions lead to therapeutic effects. Such knowledge is essential for designing experiments that will validate its potential as a drug candidate.

The future development of this compound will likely involve both experimental validation and further computational exploration. In vitro assays will be conducted to assess its activity against relevant biological targets, while animal models will be used to evaluate its efficacy and safety profile in vivo. These studies will provide critical data for determining whether this compound has sufficient promise to proceed into clinical trials.

In conclusion,(2-chloro-4-fluorophenyl)-(3-methylsulfanyl-8-azabicyclo[3.